Cas no 1864631-12-8 (2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine)

• Product Name: 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine
• CAS No: 1864631-12-8
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5739203
• PubChem ID: 130526650
• Update Time: 2025-10-22

2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine
• EN300-1295053
• 1864631-12-8
• 5-Thiazolamine, 2-[(1-methyl-3-pyrrolidinyl)oxy]-

• Inchi： 1S/C8H13N3OS/c1-11-3-2-6(5-11)12-8-10-4-7(9)13-8/h4,6H,2-3,5,9H2,1H3
• InChI Key： NNWLMGHVBFQPNS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1OC1CN(C)CC1)N

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 338.4±52.0 °C(Predicted)
• pka: 8.46±0.40(Predicted)

Additional information on 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine

2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine: A Comprehensive Overview

The compound 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine, identified by the CAS registry number CAS No. 1864631-12-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the pyrrolidine ring and the amine group in its structure contributes to its unique chemical properties and reactivity.

The synthesis of 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amine involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules, particularly in the pharmaceutical industry. The thiazole ring is known for its ability to act as a scaffold for drug design due to its versatility and ability to accommodate various functional groups. Studies have shown that derivatives of this compound exhibit significant bioactivity, including anti-inflammatory, antifungal, and anticancer properties.

In addition to its role in drug discovery, 2-[(1-Methylpyrrolidin-3-yl)oxy]-1,3-thiazol-5-amines have been investigated for their potential in materials science. The incorporation of this compound into polymer matrices has shown promise in enhancing mechanical properties and thermal stability. This makes it a valuable candidate for applications in advanced materials development.

Recent research has also focused on understanding the environmental impact of this compound. Studies have demonstrated that under certain conditions, it undergoes biodegradation efficiently, reducing its ecological footprint. This is particularly important as industries increasingly prioritize sustainable practices and eco-friendly chemical processes.

In conclusion, 2-[(1-Methylpyrrolidin-3-yl)oxy]–thiazol–5–amine represents a versatile building block with wide-ranging applications across multiple disciplines. Its continued exploration in both academic and industrial settings is expected to yield further insights into its potential uses and optimizations.